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Compound of Interest

N-(2-
Compound Name: )
bromoethyl)methanesulfonamide

cat. No.: B1606708

Technical Support Center: N-(2-
bromoethyl)methanesulfonamide

This technical support center provides essential information for the safe storage and handling
of N-(2-bromoethyl)methanesulfonamide, tailored for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-(2-bromoethyl)methanesulfonamide?

Al: N-(2-bromoethyl)methanesulfonamide is an alkylating agent and should be handled with
care. The primary hazards include potential skin and eye irritation. Due to its chemical structure
containing a bromoethyl group, it is reactive and can act as an electrophile.

Q2: What are the recommended storage conditions for N-(2-
bromoethyl)methanesulfonamide?

A2: For optimal stability, N-(2-bromoethyl)methanesulfonamide should be stored at 2-8°C.[1]
For long-term storage, similar compounds are often stored at -20°C.[2][3] It is crucial to keep
the container tightly sealed to prevent moisture ingress.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling N-(2-bromoethyl)methanesulfonamide, it is essential to wear appropriate
personal protective equipment. This includes chemical-resistant gloves (e.g., nitrile), safety
goggles or a face shield to protect the eyes, and a lab coat. All handling should be conducted in
a well-ventilated area or a chemical fume hood.

Q4: What should | do in case of accidental exposure?
A4: In case of accidental exposure, follow these first-aid measures immediately:

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Q5: What are the known chemical incompatibilities of N-(2-
bromoethyl)methanesulfonamide?

A5: N-(2-bromoethyl)methanesulfonamide is incompatible with strong oxidizing agents and
strong bases. Contact with these substances should be avoided to prevent vigorous reactions.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Compound has discolored or

clumped

Improper storage (exposure to
moisture or high

temperatures).

Discard the compound as it
may have degraded. Ensure
future storage is in a tightly
sealed container at the

recommended temperature.

Inconsistent experimental

results

Degradation of the compound
due to improper handling or

storage.

Use a fresh batch of the
compound. Ensure all handling
is performed under anhydrous
conditions where necessary,
as the bromoethyl group can

be susceptible to hydrolysis.

Low yield in alkylation reaction

The compound is a potent
alkylating agent, but its
reactivity can be influenced by
the substrate and reaction

conditions.

Optimize reaction conditions
such as solvent, temperature,
and base. Consider that the
bromoethyl group is a good
leaving group, facilitating

nucleophilic substitution.[4]

Quantitative Data Summary

Property Value Source
CAS Number 63132-74-1 [1]
Molecular Weight 202.07 g/mol [1]
Melting Point 47-49 °C [1]

Boiling Point (Predicted)

263.1+42.0°C

[1]

Density (Predicted)

1.668 = 0.06 g/cm?

[1]

Storage Temperature

2-8 °C

[1]

Experimental Workflow & Safety Protocol
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The following diagram outlines the recommended workflow for safely handling and using N-(2-
bromoethyl)methanesulfonamide in a typical laboratory experiment.

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Prepare Well-Ventilated Workspace
(Fume Hood)

Handling & Experimentation

Retrieve Compound from Storage
(2-8°C)

l

Weigh Required Amount in Fume Hood

l

Perform Experiment
(e.g., Alkylation Reaction)

Cleanup & Disposal

Quench Reaction & Work-up

.

Dispose of Waste in Accordance
with Institutional Guidelines

Clean Glassware and Workspace

Return Compound to Proper Storage
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Caption: Workflow for Safe Handling of N-(2-bromoethyl)methanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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